2-amino-6-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)sulfanyl]-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile

• Molecular Formula: C24H18N6OS
• Molecular Weight: 438.5 g/mol
• IUPAC Name: 2-amino-6-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)sulfanyl]-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile
• InChI: InChI=1S/C24H18N6OS/c1-14-8-10-16(11-9-14)20-18(12-25)22(27)28-23(19(20)13-26)32-21-15(2)29-30(24(21)31)17-6-4-3-5-7-17/h3-11,21H,1-2H3,(H2,27,28)
• InChI Key: ZKGUGKVZYQMMRL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=C(C(=NC(=C2C#N)SC3C(=NN(C3=O)C4=CC=CC=C4)C)N)C#N

Description

2-amino-6-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)sulfanyl]-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the pyridine family and has been synthesized using different methods. In

Mechanism of Action

The mechanism of action of 2-amino-6-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)sulfanyl]-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile is not fully understood. However, it has been suggested that this compound exerts its anti-cancer activity by inhibiting the activity of certain enzymes involved in the growth and division of cancer cells. It has also been suggested that this compound may exert its anti-inflammatory activity by inhibiting the production of certain pro-inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and division of cancer cells, and reduce the production of pro-inflammatory cytokines. Furthermore, this compound has been shown to have antioxidant properties, which may help to protect cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-amino-6-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)sulfanyl]-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile in lab experiments is its potential to target specific enzymes involved in cancer cell growth and division. However, one of the limitations of using this compound is its potential toxicity and the need for further studies to determine its safety profile.

Future Directions

There are several future directions for the research on 2-amino-6-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)sulfanyl]-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile. One of the future directions is to investigate its potential use in combination with other anti-cancer drugs to enhance their effectiveness. Another future direction is to explore its potential use in the treatment of other diseases, such as neurodegenerative disorders. Furthermore, future studies should focus on determining the safety profile of this compound and its potential side effects.

Synthesis Methods

2-amino-6-[(3-methyl-5-oxo-1-phenyl-4H-pyrazol-4-yl)sulfanyl]-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile can be synthesized using different methods. One of the commonly used methods is the reaction of 2-amino-4-(4-methylphenyl)pyridine-3,5-dicarbonitrile with 3-methyl-5-oxo-1-phenyl-4H-pyrazole-4-thiol in the presence of a suitable base.

Scientific Research Applications

This compound has been extensively studied for its potential applications in different fields. It has been found to have anti-cancer, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Furthermore, this compound has been investigated for its potential use as a fluorescent probe for the detection of metal ions.